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Compound of Interest

Compound Name:
3-(Methoxycarbonyl)-2-

nitrobenzoic acid

Cat. No.: B1360844 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) is readily available for 3-
(Methoxycarbonyl)-2-nitrobenzoic acid (CAS No. 861593-27-3). The following guidance is

synthesized from the safety data of structurally similar compounds, including various

nitrobenzoic and methoxybenzoic acid derivatives. It is imperative to handle this chemical with

caution in a laboratory setting, assuming it may pose similar hazards to its analogs.

Researchers, scientists, and professionals in drug development must prioritize safety when

handling 3-(Methoxycarbonyl)-2-nitrobenzoic acid. This document provides essential

information on personal protective equipment (PPE), safe handling protocols, and disposal

procedures to minimize risk and ensure a secure laboratory environment.

Personal Protective Equipment (PPE)
Consistent with safety protocols for related chemical compounds, a comprehensive PPE

strategy is crucial. This includes protection for the eyes, skin, and respiratory system.

Summary of Recommended Personal Protective Equipment
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Protection Type Recommended Equipment Standard/Specification

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

required in situations with a

higher risk of splashing.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US).

Skin Protection

Chemically resistant,

impervious gloves (e.g., nitrile

rubber). A lab coat, long-

sleeved clothing, or a

chemical-resistant suit is

necessary to prevent skin

contact.

Glove suitability and

breakthrough time should be

confirmed with the

manufacturer for the specific

chemicals being handled.

Respiratory Protection

For nuisance exposures or

when dust may be generated,

a particle respirator is

recommended. For higher-

level protection or in poorly

ventilated areas, a respirator

with appropriate cartridges

should be used.

NIOSH (US) or EN 143/149

(EU) approved respirators.

Operational and Disposal Plans
Handling and Storage:

Handle in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of

dust or vapors.[1][2][3][4]

Avoid contact with skin and eyes by wearing appropriate PPE.[1][2][3][4]

Minimize dust generation and accumulation.[1]

Wash hands thoroughly after handling.[1][2][3][4]
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Store in a tightly closed container in a cool, dry, and well-ventilated place away from

incompatible materials such as strong oxidizing agents.[3]

Spill Management:

Evacuate personnel from the immediate area.

Wear appropriate PPE, including respiratory protection, gloves, and eye protection.

Carefully sweep up the solid material, avoiding dust generation.

Place the spilled material into a suitable, closed container for disposal.

Clean the spill area thoroughly.

Disposal:

Dispose of contents and container in accordance with local, regional, and national hazardous

waste regulations.[1]

Do not empty into drains.[3]

Chemical waste generators must determine whether a discarded chemical is classified as a

hazardous waste to ensure complete and accurate classification.[3]

Emergency First Aid Procedures
After eye contact: Immediately rinse with plenty of water for at least 15 minutes, also under

the eyelids. Seek medical attention.[3]

After skin contact: Wash off immediately with plenty of soap and water for at least 15 minutes

while removing all contaminated clothing and shoes. If skin irritation occurs, get medical

advice/attention.[2][3]

After inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Get medical attention if you feel unwell.[1][2]
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After ingestion: Clean mouth with water and drink plenty of water afterwards. Call a poison

center or doctor/physician if you feel unwell.[3]

Visualized Workflow for Safe Handling
The following diagram illustrates the logical steps for safely handling 3-(Methoxycarbonyl)-2-
nitrobenzoic acid, from preparation to disposal.
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Safe Handling Workflow for 3-(Methoxycarbonyl)-2-nitrobenzoic Acid
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Post-Handling Waste Disposal
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Clean Work Area and Equipment
Collect Waste in a Labeled,

Sealed Container
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Caption: Workflow for safe handling of 3-(Methoxycarbonyl)-2-nitrobenzoic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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